Cas no 41355-44-6 (N,3,4,6-O-Tetraacetyl-α-D-galactosaminyl Chloride)

N,3,4,6-O-Tetraacetyl-α-D-galactosaminyl Chloride is a key glycosylation reagent widely used in carbohydrate chemistry and glycobiology research. This acetyl-protected galactosamine derivative features a reactive anomeric chloride, enabling efficient glycosidic bond formation under mild conditions. The tetraacetyl groups provide stability and selectivity during synthetic transformations, making it particularly valuable for oligosaccharide and glycoconjugate synthesis. Its α-configuration ensures stereocontrol in glycosylation reactions, which is critical for constructing biologically relevant glycostructures. The compound serves as a versatile intermediate for preparing glycosyl donors, glycoproteins, and glycolipids. Its high purity and well-defined reactivity profile facilitate reproducible results in complex glycosylation schemes, supporting studies in immunology, vaccine development, and drug discovery.
N,3,4,6-O-Tetraacetyl-α-D-galactosaminyl Chloride structure
41355-44-6 structure
Product Name:N,3,4,6-O-Tetraacetyl-α-D-galactosaminyl Chloride
CAS No:41355-44-6
MF:C14H20ClNO8
MW:365.76350402832
CID:328716
PubChem ID:11748878
Update Time:2025-07-02

N,3,4,6-O-Tetraacetyl-α-D-galactosaminyl Chloride Chemical and Physical Properties

Names and Identifiers

    • a-D-Galactopyranosylchloride, 2-(acetylamino)-2-deoxy-, 3,4,6-triacetate
    • N,3,4,6-O-Tetraacetyl-α-D-galactosaminyl Chloride
    • 2-ACETAMIDO-2-DEOXY-3,4,6-TRI-O-ACETYL-ALPHA-D-GALACTOPYRANOSYL CHLORIDE
    • 2-ACETAMIDO-3,4,6-TRI-O-ACETYL-2-DEOXY-A-D-GALACTOPYRANOSYL CHLORIDE
    • N,3,4,6-O-Tetraacety
    • 2-acetamido-3,4,6-tri-o-acetyl-1-chloro-1,2-dideoxy-a-D-galactopyranose
    • 3-(acetylamino)-2,5-di(acetyloxy)-6-[(trityloxy)methyl]tetrahydro-2h-pyran-4-yl acetate
    • AC1L6JGD
    • AC1Q61X1
    • AG-K-55373
    • AR-1E7262
    • CTK3J8713
    • NSC108103
    • NAYYKQAWUWXLPD-RGDJUOJXSA-N
    • AKOS015903390
    • SCHEMBL7155629
    • A-D-galactosaMinyl Chloride
    • N,3,4,6-O-Tetraacetyl-?-D-galactosaminyl Chloride
    • D96144
    • [(2R,3R,4R,5R,6R)-3,4-BIS(ACETYLOXY)-6-CHLORO-5-ACETAMIDOOXAN-2-YL]METHYL ACETATE
    • WS-01591
    • 41355-44-6
    • [(2R,3R,4R,5R,6R)-5-acetamido-3,4-diacetyloxy-6-chlorooxan-2-yl]methyl acetate
    • MFCD00047513
    • (2R,3R,4R,5R,6R)-5-Acetamido-2-(acetoxymethyl)-6-chlorotetrahydro-2H-pyran-3,4-diyl diacetate
    • N,3,4,6-O-Tetraacetyl-
    • Inchi： 1S/C14H20ClNO8/c1-6(17)16-11-13(23-9(4)20)12(22-8(3)19)10(24-14(11)15)5-21-7(2)18/h10-14H,5H2,1-4H3,(H,16,17)/t10-,11-,12+,13-,14+/m1/s1
    • InChI Key： NAYYKQAWUWXLPD-RGDJUOJXSA-N
    • SMILES： Cl[C@@H]1[C@@H]([C@H]([C@H]([C@@H](COC(C)=O)O1)OC(C)=O)OC(C)=O)NC(C)=O

Computed Properties

  • Exact Mass: 365.0877443g/mol
  • Monoisotopic Mass: 365.0877443g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 8
  • Complexity: 511
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 117Ų

N,3,4,6-O-Tetraacetyl-α-D-galactosaminyl Chloride Pricemore >>

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N,3,4,6-O-Tetraacetyl-α-D-galactosaminyl Chloride Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:41355-44-6)N,3,4,6-O-Tetraacetyl-α-D-galactosaminyl Chloride
Order Number:A1029073
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 15:37
Price ($):545.0
Email:sales@amadischem.com

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41355-44-6 (N,3,4,6-O-Tetraacetyl-α-D-galactosaminyl Chloride) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:41355-44-6)N,3,4,6-O-Tetraacetyl-α-D-galactosaminyl Chloride
A1029073
Purity:99%
Quantity:5g
Price ($):545.0
Email